Cas no 503314-14-5 (2-Pyrrolidinecarboxamide,1-(2-methylpropyl)-N-phenyl-,(2S)-(9CI))

• Product Name: 2-Pyrrolidinecarboxamide,1-(2-methylpropyl)-N-phenyl-,(2S)-(9CI)
• CAS No: 503314-14-5
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 933564
• PubChem ID: 45086781
• Update Time: 2025-04-19

2-Pyrrolidinecarboxamide,1-(2-methylpropyl)-N-phenyl-,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,1-(2-methylpropyl)-N-phenyl-,(2S)-(9CI)
• 503314-14-5

• Inchi： 1S/C15H22N2O/c1-12(2)11-17-10-6-9-14(17)15(18)16-13-7-4-3-5-8-13/h3-5,7-8,12,14H,6,9-11H2,1-2H3,(H,16,18)/t14-/m0/s1
• InChI Key： VCNWTWUQFBIGNB-AWEZNQCLSA-N
• SMILES： O=C([C@@H]1CCCN1CC(C)C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.17300
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 2.75640